Cas no 35882-30-5 (Spirost-5-ene-1,3-diol,(1b,3b,25S)-)

• Product Name: Spirost-5-ene-1,3-diol,(1b,3b,25S)-
• CAS No: 35882-30-5
• MF: C₂₇H₄₂O₄
• MW: 430.619988918304
• CID: 295939
• Update Time: 2024-02-29

Spirost-5-ene-1,3-diol,(1b,3b,25S)- Chemical and Physical Properties

Names and Identifiers

• Spirost-5-ene-1,3-diol,(1b,3b,25S)-
• (25S)-ruscogenin
• 22a,25L-Spirost-5-ene-1b,3b-diol (6CI)
• 25L-Spirost-5-ene-1,3b-diol
• 25S-Ruscogenin
• Neoruscogenin
• n-Ruscogenin
• Spirost-5-ene-1,3-diol, (1β,3β,25S)-

• Inchi： 1S/C27H42O4/c1-15-7-10-27(30-14-15)16(2)24-22(31-27)13-21-19-6-5-17-11-18(28)12-23(29)26(17,4)20(19)8-9-25(21,24)3/h5,15-16,18-24,28-29H,6-14H2,1-4H3/t15-,16-,18+,19+,20-,21-,22-,23+,24-,25-,26-,27+/m0/s1
• InChI Key： QMQIQBOGXYYATH-JZAGGSFNSA-N
• SMILES： [C@@H]1(O)CC2[C@](C)([C@H](O)C1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@]1([C@H](C)[C@@]4(CC[C@H](C)CO4)O[C@@]1([H])C3)[H])CC=2

Computed Properties

• Exact Mass: 430.30846

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 563.1±50.0 °C(Predicted)
• PSA: 58.92
• pka: 14.56±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids